Cas no 5533-03-9 (Phenol,2-methoxy-4-(methoxymethyl)-)

Phenol,2-methoxy-4-(methoxymethyl)- is a phenolic compound characterized by its methoxy and methoxymethyl functional groups. This structure imparts unique reactivity, making it valuable in organic synthesis and specialty chemical applications. Its dual ether functionalities enhance solubility in organic solvents, facilitating its use as an intermediate in pharmaceuticals, agrochemicals, and polymer production. The compound’s stability under mild conditions allows for controlled functionalization, enabling precise modifications in target molecules. Additionally, its aromatic core provides a versatile scaffold for further derivatization. These properties make it a useful building block in fine chemical synthesis, particularly where tailored substitution patterns are required.
Phenol,2-methoxy-4-(methoxymethyl)- structure
5533-03-9 structure
Product Name:Phenol,2-methoxy-4-(methoxymethyl)-
CAS No:5533-03-9
MF:C9H12O3
MW:168.189783096313
MDL:MFCD24713449
CID:380721
Update Time:2026-05-14

Phenol,2-methoxy-4-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-methoxy-4-(methoxymethyl)-
    • 2-methoxy-4-(methoxymethyl)phenol
    • Methyl vanillyl ether
    • 2-methoxy-4-(methoxymethyl)-pheno
    • Phenol,2-methoxy-4-(methoxymethyl)
    • MDL: MFCD24713449
    • Inchi: 1S/C9H12O3/c1-11-6-7-3-4-8(10)9(5-7)12-2/h3-5,10H,6H2,1-2H3

Computed Properties

  • Exact Mass: 168.07866
  • Monoisotopic Mass: 168.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 38.7A^2

Experimental Properties

  • Density: 1.113
  • Boiling Point: 258.5°C at 760 mmHg
  • Flash Point: 110.1°C
  • Refractive Index: 1.522
  • PSA: 38.69

Phenol,2-methoxy-4-(methoxymethyl)- Pricemore >>

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